Cas no 2639418-71-4 (Tert-butyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate)

• Product Name: Tert-butyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate
• CAS No: 2639418-71-4
• MF: C₁₃H₂₂N₄O₂S
• MW: 298.404381275177
• CID: 5664749
• PubChem ID: 165902773
• Update Time: 2025-05-20

Tert-butyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727658
• tert-butyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate
• 2639418-71-4
• Tert-butyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C13H22N4O2S/c1-13(2,3)19-11(18)9-10(14)15-12(20-9)17-7-5-16(4)6-8-17/h5-8,14H2,1-4H3
• InChI Key： XAQORWFCYVHSRB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC(C)(C)C)=C(N)N=C1N1CCN(C)CC1

Computed Properties

• Exact Mass: 298.14634713g/mol
• Monoisotopic Mass: 298.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 99.9Ų

Additional information on Tert-butyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate

Comprehensive Overview of Tert-butyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate (CAS No. 2639418-71-4)

Tert-butyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique molecular structure, this compound serves as a key intermediate in the synthesis of various biologically active molecules. The presence of both thiazole and piperazine moieties makes it particularly valuable for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like Tert-butyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate has surged due to their versatile applications. Researchers are increasingly exploring its potential in targeting cancer pathways and neurodegenerative diseases, aligning with current trends in precision medicine. The compound's CAS No. 2639418-71-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in pharmaceutical forums is the role of thiazole derivatives in drug design. This compound's carboxylate group and amino functionality provide excellent sites for further chemical modifications, enabling the creation of novel therapeutics. Its 4-methylpiperazin-1-yl substituent further enhances its bioavailability, a critical factor in modern drug development.

From an industrial perspective, Tert-butyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate is often highlighted in patents related to small molecule inhibitors. Its synthesis and purification processes are subjects of ongoing optimization, as evidenced by recent publications in journals like Journal of Medicinal Chemistry. The compound's stability under various conditions also makes it a preferred choice for high-throughput screening assays.

Environmental and regulatory considerations are also shaping the discourse around this compound. With the rise of green chemistry initiatives, researchers are investigating eco-friendly synthesis routes for Tert-butyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate. Questions about its scalability and cost-effectiveness are common in AI-driven search queries, reflecting the industry's focus on sustainable production.

In summary, Tert-butyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate (CAS No. 2639418-71-4) represents a pivotal building block in contemporary pharmaceutical research. Its multifaceted applications, combined with the growing interest in targeted therapies and structure-activity relationships, ensure its continued prominence in scientific literature and industrial pipelines.